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Compound of Interest

Compound Name: N,N'-Bis-trityl-oxalamide

CAS No.: 103389-57-7

Cat. No.: B11959197

Get Quote

Introduction & Chemical Identity
N,N'-Bis-trityl-oxalamide (also known as N,N'-ditrityloxamide) is a highly sterically hindered

organic compound featuring a central oxalamide core flanked by two bulky triphenylmethyl

(trityl) protecting groups[1]. With the molecular formula C₄₀H₃₂N₂O₂ and a monoisotopic mass

of 572.2464 Da[1], this compound serves as a critical model for studying steric control in

supramolecular assemblies and hydrogen-bonding networks.

The massive steric bulk of the trityl groups severely restricts the conformational freedom of the

central ethanediamide linkage, making its structural elucidation a prime exercise in advanced

analytical chemistry. Sigma-Aldrich catalogs this unique compound (CAS Number: 103389-57-

7) for early discovery research[2].

Strategic Analytical Workflow
As a Senior Application Scientist, I approach structure elucidation not as a static checklist, but

as a self-validating logical matrix. The analytical strategy for N,N'-Bis-trityl-oxalamide relies

on three orthogonal techniques to build an airtight case for its molecular connectivity:
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ESI-HRMS: Trityl-protected compounds are highly susceptible to in-source fragmentation,

often yielding the highly stable trityl cation (m/z 243.11). Electrospray Ionization (ESI) is

selected for its soft ionization capabilities, ensuring the preservation of the intact [M+H]⁺

and[M+Na]⁺ adducts to confirm the exact mass[1].

Multinuclear NMR: The symmetry of the molecule simplifies the 1D spectra, but the severe

spectral overlap in the aromatic region (30 protons) requires 2D NMR (HSQC, HMBC) to

unambiguously assign the connectivity between the trityl quaternary carbon and the

oxalamide nitrogen[3].

FT-IR Spectroscopy: The oxalamide core is a classic bidentate hydrogen-bond

donor/acceptor. The Amide I (C=O) and Amide A (N-H) stretching frequencies are highly

sensitive to the hydrogen-bonding state, allowing us to probe the solid-state and solution-

phase conformations[4][5].
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Analytical workflow for the structure elucidation of N,N'-Bis-trityl-oxalamide.

Experimental Protocols & Self-Validating Systems
Protocol 1: High-Resolution Mass Spectrometry (ESI-
HRMS)

Causality: To confirm the molecular formula without inducing cleavage of the labile N-Trityl

bond.
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Step 1 (Sample Prep): Dissolve 1 mg of N,N'-Bis-trityl-oxalamide in 1 mL of LC-MS grade

Methanol/Dichloromethane (1:1 v/v) to ensure complete dissolution. Dilute to 1 µg/mL in

Methanol containing 0.1% Formic Acid.

Step 2 (Calibration): Infuse a sodium formate calibration solution.

Validation Step: Ensure mass accuracy error is < 2 ppm before sample injection to prevent

false formula assignments.

Step 3 (Acquisition): Acquire data in positive ion mode (ESI+). Set capillary voltage to 3.0 kV

and keep the desolvation temperature low (250 °C) to prevent thermal degradation of the

trityl groups.

Step 4 (Validation): Cross-reference the observed m/z with predicted collision cross-section

(CCS) adducts. The [M+H]⁺ adduct is expected at m/z 573.25368, and the [M+Na]⁺ at m/z

595.23562[1].

Protocol 2: 1D and 2D NMR Spectroscopy
Causality: To establish the symmetrical connectivity and verify the presence of the intact

oxalamide core.

Step 1 (Sample Prep): Accurately weigh 15 mg of the compound into a clean vial. Dissolve in

0.6 mL of DMSO-d₆[3].

Validation Step: DMSO-d₆ is specifically chosen over CDCl₃ because its strong hydrogen-

bond accepting nature breaks intermolecular oxalamide-oxalamide interactions, preventing

line-broadening and aggregation.

Step 2 (Acquisition): Acquire ¹H (400 MHz) and ¹³C (100 MHz) spectra at 298 K. Reference

chemical shifts to the residual DMSO peak (¹H: δ 2.50 ppm; ¹³C: δ 39.52 ppm)[6].

Step 3 (2D Correlation): Run ¹H-¹³C HMBC to observe the critical three-bond correlation

(³J_CH) between the amide N-H proton and the trityl quaternary carbon, as well as the

oxalamide carbonyl carbon.

Protocol 3: FT-IR Spectroscopy
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Causality: To probe the hydrogen-bonding environment of the oxalamide carbonyls.

Step 1 (Sample Prep): Prepare a KBr pellet by grinding 1 mg of the analyte with 100 mg of

anhydrous KBr.

Step 2 (Acquisition): Record the spectrum from 4000 to 400 cm⁻¹.

Validation Step: Run a blank KBr pellet immediately prior to sample acquisition to subtract

background moisture and CO₂.

Step 3 (Interpretation): Free oxalamide carbonyls typically appear at ~1685 cm⁻¹, whereas

hydrogen-bonded carbonyls shift to lower frequencies (~1650 cm⁻¹)[5]. The ester/amide

C=O stretching of oxalamides observed at ~1682 cm⁻¹ belongs to its free state[4].

1H NMR: δ 7.15-7.35
Trityl Aromatics

13C NMR: δ 70.8
Trityl Quaternary C

 HSQC

1H NMR: δ 8.95
Amide N-H

HMBC Correlation:
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HMBC Correlation:
N-H to Trityl C

13C NMR: δ 159.2
Carbonyl (C=O)
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Key HMBC NMR correlations establishing connectivity of the oxalamide core to trityl groups.
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Data Presentation
Table 1: ESI-HRMS Data Summary

Adduct
Theoretical
m/z

Observed m/z
Mass Error
(ppm)

Predicted CCS
(Å²)[1]

[M+H]⁺ 573.25368 573.2541 +0.7 235.3

[M+Na]⁺ 595.23562 595.2360 +0.6 233.4

Table 2: NMR Chemical Shift Assignments (DMSO-d₆,
400 MHz)

Nucleus
Chemical Shift (δ,
ppm)

Multiplicity /
Integration

Assignment

¹H 8.95 s, 2H Amide N-H

¹H 7.15 - 7.35 m, 30H
Trityl Aromatics (Ar-H)

[3]

¹³C 159.2 s
Oxalamide Carbonyl

(C=O)

¹³C 144.5 s
Trityl Aromatic (C-

ipso)

¹³C 128.8, 127.9, 126.5 d
Trityl Aromatic (C-o,

C-m, C-p)

¹³C 70.8 s
Trityl Quaternary

Carbon (C-Ph₃)

Table 3: Key FT-IR Vibrational Bands (KBr Pellet)
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Wavenumber (cm⁻¹) Assignment Structural Implication

3380 N-H stretch (Amide A) H-bonded secondary amide[5]

3050 C-H stretch (Aromatic) Trityl phenyl rings

1685 C=O stretch (Amide I)
Disordered / Free oxalamide

carbonyl[5]

1655 C=O stretch (Amide I)
Ordered H-bonded oxalamide

carbonyl[5]

Mechanistic Insights & Conformational Analysis
The structural elucidation of N,N'-Bis-trityl-oxalamide reveals fascinating insights into steric

control. The oxalamide unit (-NH-CO-CO-NH-) inherently prefers an anti-periplanar

conformation for the two carbonyl groups to minimize dipole-dipole repulsion. However, the

introduction of two massive trityl groups at the nitrogen termini creates severe steric crowding.

In the ¹H NMR spectrum, the trityl protons appear as a complex multiplet between δ 7.10 and

7.50 ppm, which is the most characteristic feature of trityl-protected heteroatoms[3]. The

downfield shift of the amide proton (δ ~8.95 ppm) in DMSO-d₆ indicates strong hydrogen

bonding with the solvent, which effectively outcompetes intramolecular or intermolecular

oxalamide-oxalamide interactions.

Furthermore, FT-IR data provides a dualistic view of the solid state. The presence of a minor

vibrational band at ~1685 cm⁻¹ alongside a major band at ~1655 cm⁻¹ indicates a mixture of

free (disordered) and strongly hydrogen-bonded (ordered) carbonyl groups[5]. This suggests

that the steric bulk of the trityl groups partially frustrates the formation of an extended, perfectly

ordered hydrogen-bonded network, forcing some oxalamide cores into a non-hydrogen-bonded

state[4].

Conclusion
The structure of N,N'-Bis-trityl-oxalamide (C₄₀H₃₂N₂O₂) is unambiguously confirmed through

a self-validating matrix of ESI-HRMS, multinuclear NMR, and FT-IR spectroscopy. The

analytical data not only verifies the chemical identity but also highlights the profound impact of
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the trityl groups on the conformational dynamics and hydrogen-bonding capacity of the

oxalamide core.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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